2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one

• Molecular Formula: C20H19IO5
• Molecular Weight: 466.3 g/mol
• IUPAC Name: 2-(3-iodo-4-propan-2-yloxyphenyl)-5,7-dimethoxychromen-4-one
• InChI: InChI=1S/C20H19IO5/c1-11(2)25-16-6-5-12(7-14(16)21)17-10-15(22)20-18(24-4)8-13(23-3)9-19(20)26-17/h5-11H,1-4H3
• InChI Key: JLXDMCGTSNMDKM-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC)OC)I
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3OC)OC)I

Description

2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one, also known as IDMC, is a synthetic compound that has garnered attention in the scientific community due to its potential therapeutic applications. IDMC belongs to the class of flavonoids, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one is not fully understood, but studies have suggested that 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one exerts its effects through various pathways. 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has also been reported to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has been shown to have several biochemical and physiological effects. Studies have reported that 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one can reduce oxidative stress, which is involved in the development of several diseases. 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has also been shown to reduce inflammation, which is a common feature of many diseases. Additionally, 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has been reported to exhibit anticancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has several advantages for lab experiments, including its stability and ease of synthesis. However, 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one also has some limitations, such as its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one research. One potential direction is to explore the potential of 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to investigate the potential of 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one in treating diabetes. Additionally, further studies are needed to fully understand the mechanism of action of 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one and its potential therapeutic applications.
Conclusion:
In conclusion, 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one is a synthetic compound with potential therapeutic applications. 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one exhibits anti-inflammatory, antioxidant, and anticancer properties and has been reported to have potential in treating diseases such as Alzheimer's, Parkinson's, and diabetes. Further research is needed to fully understand the mechanism of action of 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one and its potential therapeutic applications.

Synthesis Methods

2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one can be synthesized through a multi-step reaction involving starting materials such as 3-iodo-4-isopropoxyphenol and 2,4-dimethoxybenzaldehyde. The synthesis of 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has been reported in several research papers and involves various techniques such as refluxing, stirring, and column chromatography.

Scientific Research Applications

2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one has been the subject of several scientific studies due to its potential therapeutic applications. Research has shown that 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one exhibits anti-inflammatory, antioxidant, and anticancer properties. Studies have also reported the potential of 2-(3-iodo-4-isopropoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one in treating diseases such as Alzheimer's, Parkinson's, and diabetes.